Cas no 1485339-57-8 ({1-(2,5-dimethylphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(2,5-dimethylphenyl)methylcyclopropyl}methanol
• CAS No: 1485339-57-8
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6030969
• PubChem ID: 66023448
• Update Time: 2025-10-31

{1-(2,5-dimethylphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2,5-dimethylphenyl)methylcyclopropyl}methanol
• Cyclopropanemethanol, 1-[(2,5-dimethylphenyl)methyl]-
• AKOS015365779
• {1-[(2,5-dimethylphenyl)methyl]cyclopropyl}methanol
• CS-0354886
• EN300-1829575
• (1-(2,5-Dimethylbenzyl)cyclopropyl)methanol
• 1485339-57-8

• Inchi： 1S/C13H18O/c1-10-3-4-11(2)12(7-10)8-13(9-14)5-6-13/h3-4,7,14H,5-6,8-9H2,1-2H3
• InChI Key： HAIKBDFWGCBSJU-UHFFFAOYSA-N
• SMILES： C1(CC2=CC(C)=CC=C2C)(CO)CC1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 297.7±9.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on {1-(2,5-dimethylphenyl)methylcyclopropyl}methanol

Chemical Profile of {1-(2,5-dimethylphenyl)methylcyclopropyl}methanol (CAS No. 1485339-57-8)

{1-(2,5-dimethylphenyl)methylcyclopropyl}methanol} (CAS No. 1485339-57-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of aromatic and cyclic functionalities that make it a promising candidate for various biochemical applications. The presence of a bulky cyclopropyl group appended to a phenyl ring with dimethyl substitution provides a distinct spatial arrangement, which is critical for its interaction with biological targets.

The chemical structure of {1-(2,5-dimethylphenyl)methylcyclopropyl}methanol consists of a cyclopropyl moiety linked to a benzene ring substituted at the 2 and 5 positions with methyl groups. This arrangement not only imparts steric hindrance but also enhances the compound's solubility and metabolic stability, making it an attractive scaffold for drug design. The compound's molecular formula, C₁₁H₁₆O, reflects its relatively small size and lipophilic nature, which are advantageous for membrane permeability and cellular uptake.

In recent years, there has been growing interest in exploring the pharmacological potential of {1-(2,5-dimethylphenyl)methylcyclopropyl}methanol due to its structural features. Studies have begun to uncover its potential role in modulating various biological pathways. For instance, preliminary research suggests that this compound may interact with enzymes and receptors involved in inflammation and pain signaling. The cyclopropyl group, known for its ability to induce conformational changes in protein structures, could serve as a key element in enhancing binding affinity to therapeutic targets.

One of the most compelling aspects of {1-(2,5-dimethylphenyl)methylcyclopropyl}methanol is its versatility as a building block in medicinal chemistry. The phenyl ring with dimethyl substitution allows for further functionalization, enabling the synthesis of derivatives with tailored properties. Researchers have been exploring modifications that could enhance its bioavailability or improve its selectivity for specific biological pathways. Such modifications are crucial for developing compounds that can effectively interact with biological systems while minimizing off-target effects.

The synthesis of {1-(2,5-dimethylphenyl)methylcyclopropyl}methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule. These methods not only ensure high yield but also allow for the introduction of desired functional groups at strategic positions within the molecule. The synthetic strategies employed in producing this compound highlight the importance of cutting-edge methodologies in modern drug discovery.

From a pharmacological perspective, {1-(2,5-dimethylphenyl)methylcyclopropyl}methanol has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate biological pathways associated with neurological disorders has been particularly noteworthy. Researchers are investigating its potential effects on neurotransmitter systems and have found preliminary evidence suggesting that it may influence the activity of key enzymes involved in synaptic transmission. These findings open up new avenues for exploring treatments for conditions such as depression and anxiety.

The compound's structural features also make it an interesting candidate for studying enzyme inhibition mechanisms. The cyclopropyl group's unique conformational flexibility allows it to interact with hydrophobic pockets within enzymes, potentially leading to strong binding affinities. This property is particularly valuable in designing inhibitors for enzymes that play critical roles in metabolic pathways and diseases such as cancer and diabetes. By understanding how {1-(2,5-dimethylphenyl)methylcyclopropyl}methanol interacts with these enzymes, scientists can gain insights into developing more effective inhibitors.

In addition to its pharmacological applications, {1-(2,5-dimethylphenyl)methylcyclopropyl}methanol has potential uses in materials science and industrial chemistry. Its stable molecular structure and lipophilic nature make it suitable for use as an intermediate in synthesizing polymers and specialty chemicals. These applications underscore the broad utility of this compound beyond pharmaceuticals and highlight its importance in interdisciplinary research.

The future direction of research on {1-(2,5-dimethylphenyl)methylcyclopropyl}methanol is likely to focus on optimizing its pharmacological properties through structural modifications. Advances in computational chemistry and molecular modeling will play a crucial role in predicting how different modifications will affect the compound's bioactivity and selectivity. These computational tools will enable researchers to design more efficient synthetic routes and screen large libraries of derivatives rapidly.

Furthermore, the exploration of {1-(2,5-dimethylphenyl)methylcyclopropyl}methanol's interactions with biological systems will continue to be a priority. Investigating its mechanism of action at the molecular level will provide valuable insights into developing new therapeutic strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unraveling the complex interactions between this compound and its biological targets.

In conclusion, {1-(2,5-dimethylphenyl)methylcyclopropyl}methanol (CAS No. 1485339-57-8) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for developing novel therapeutic agents and understanding fundamental biological processes. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing both medicinal chemistry and industrial applications.